Cas no 18507-40-9 (2-Propenamide, N-(1,1-dimethylpentyl)-)

2-Propenamide, N-(1,1-dimethylpentyl)- structure
18507-40-9 structure
Product Name:2-Propenamide, N-(1,1-dimethylpentyl)-
CAS No:18507-40-9
MF:C10H19NO
MW:169.263962984085
CID:96121
PubChem ID:19105721
Update Time:2025-04-18

2-Propenamide, N-(1,1-dimethylpentyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-(1,1-dimethylpentyl)-
    • N-(2-methylhexan-2-yl)prop-2-enamide
    • 18507-40-9
    • DTXSID30598142
    • SCHEMBL8765940
    • Inchi: 1S/C10H19NO/c1-5-7-8-10(3,4)11-9(12)6-2/h6H,2,5,7-8H2,1,3-4H3,(H,11,12)
    • InChI Key: XAYXLWICCULIEB-UHFFFAOYSA-N
    • SMILES: O=C(C=C)NC(C)(C)CCCC

Computed Properties

  • Exact Mass: 169.14677
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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